Alloxazines and isoalloxazines
Alloxazines and isoalloxazines are a class of heterocyclic compounds characterized by their unique tetracyclic structure, featuring an azine ring fused to either another azine or a pyrrolo ring. These compounds exhibit diverse chemical properties due to their structural complexity and functional groups, making them valuable in various applications.
Alloxazines are typically derived from the oxidation of aldehydes and ketones, while isoalloxazines result from similar reactions but with an additional nitrogen atom incorporated into one of the rings. They often feature chromophores that can absorb light across a range of wavelengths, rendering them useful as dyes and pigments.
In organic synthesis, these compounds serve as precursors for the preparation of other heterocycles through ring-opening or substitution reactions. Additionally, due to their redox properties, alloxazines and isoalloxazines are utilized in analytical chemistry for titrations and spectroscopic analysis. Their potential applications extend into pharmaceuticals, where they can act as intermediates or exhibit pharmacological activity, particularly as antioxidants.
Overall, the versatile nature of alloxazines and isoalloxazines makes them indispensable tools across multiple scientific disciplines within the chemical industry.

Structure | Chemical Name | CAS | MF |
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Benzo[g]pteridine-2,4(3H,10H)-dione, 10-butyl- | 55432-32-1 | C14H14N4O2 |
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Roseoflavin | 51093-55-1 | C18H23N5O6 |
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Benzo[g]pteridine-2,4(1H,3H)-dione, 8-amino-7-methyl- | 4773-27-7 | C11H9N5O2 |
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Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl- | 2962-90-5 | C12H10N4O2 |
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7-Methyl-8-(methylamino)-10-((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)benzogpteridine-2,4(3H,10H)-dione | 62746-55-8 | C17H21N5O6 |
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| 21708-43-0 | C17H12N4O2 |
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8-Amino-1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione | 21620-13-3 | C12H11N5O2 |
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4,6-Dioxo-9-(trifluoromethyl)-2,4,5,6-tetrahydro-1H-benzo[g]imidazo[1,2,3-ij]pteridin-12-ium chloride | 353245-38-2 | C13H8N4O2F3+.Cl- |
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Alloxazine | 490-59-5 | C10H6N4O2 |
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